![molecular formula C16H18N6O B2467854 2-(1H-benzo[d]imidazol-1-yl)-N-(2-((6-methylpyridazin-3-yl)amino)ethyl)acetamide CAS No. 1251561-64-4](/img/structure/B2467854.png)
2-(1H-benzo[d]imidazol-1-yl)-N-(2-((6-methylpyridazin-3-yl)amino)ethyl)acetamide
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Overview
Description
Chemical Reactions Analysis
Again, while specific reactions involving this compound are not available, compounds containing benzo[d]imidazole and pyridazine rings are known to participate in a variety of chemical reactions. These can include reactions with electrophiles and nucleophiles, as well as various types of cycloaddition reactions .Scientific Research Applications
Synthesis and Chemical Applications
- A study by Fadda et al. (2017) involved the synthesis of various heterocycles, demonstrating the compound's utility in generating innovative structures with potential insecticidal activity against Spodoptera littoralis (Fadda, Salam, Tawfik, Anwar, & Etman, 2017).
- Another study conducted by Stec et al. (2011) explored the structure-activity relationships of phosphoinositide 3-kinase (PI3K)/mammalian target of rapamycin (mTOR) dual inhibitors, indicating the relevance of analogs in improving metabolic stability (Stec, Andrews, Booker, Caenepeel, Freeman, et al., 2011).
- Research by Hamdouchi et al. (1999) focused on the design and preparation of compounds structurally related to the target for testing as antirhinovirus agents, highlighting the synthesis approach starting from the aminopyridine after tosylation (Hamdouchi, de Blas, del Prado, Gruber, Heinz, & Vance, 1999).
Pharmacological and Biological Applications
- Shibuya et al. (2018) identified a compound as a potent inhibitor of human acyl-coenzyme A:cholesterol O-acyltransferase (ACAT-1), presenting it as a candidate for the treatment of diseases involving ACAT-1 overexpression (Shibuya, Kawamine, Ozaki, Ohgiya, Edano, et al., 2018).
- Tomorowicz et al. (2020) synthesized a series of novel compounds showing significant cytotoxic activity against various cancer cell lines, incorporating the structure-activity relationship (SAR) and molecular docking studies (Tomorowicz, Sławiński, Żołnowska, Szafrański, & Kawiak, 2020).
Antimicrobial and Anthelmintic Evaluation
- Kumar and Sahoo (2014) conducted a study on novel synthesized compounds with the benzimidazole moiety for anthelmintic activity against Pheretima posthumous, showing good activity levels (Kumar & Sahoo, 2014).
- Research by Gullapelli, Thupurani, and Brahmeshwari (2014) focused on the synthesis and antibacterial activity of derivatives based on the 2-(4-aminophenyl) benzimidazole, providing insights into the biological activity spectrum of related compounds (Gullapelli, Thupurani, & Brahmeshwari, 2014).
Mechanism of Action
Target of Action
The primary targets of the compound are yet to be identified. The compound belongs to the class of imidazoles, which are key components in functional molecules used in a variety of applications . .
Mode of Action
The exact mode of action of this compound is not clearly defined in the available literature. Imidazoles, in general, have diverse modes of action depending on their specific targets. For instance, some imidazoles inhibit microtubule assembly formation , while others inhibit certain isoforms of human carbonic anhydrase
Result of Action
Some imidazoles have been shown to induce apoptosis in cells , but the specific effects of this compound need to be investigated further.
properties
IUPAC Name |
2-(benzimidazol-1-yl)-N-[2-[(6-methylpyridazin-3-yl)amino]ethyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H18N6O/c1-12-6-7-15(21-20-12)17-8-9-18-16(23)10-22-11-19-13-4-2-3-5-14(13)22/h2-7,11H,8-10H2,1H3,(H,17,21)(H,18,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GIAOBOJNVWELDB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN=C(C=C1)NCCNC(=O)CN2C=NC3=CC=CC=C32 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H18N6O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
310.35 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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